Cas no 2167028-64-8 (2-(thiophen-2-yl)piperidin-4-ylmethanamine)

• Product Name: 2-(thiophen-2-yl)piperidin-4-ylmethanamine
• CAS No: 2167028-64-8
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 6416960
• PubChem ID: 165551101
• Update Time: 2025-05-24

2-(thiophen-2-yl)piperidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)piperidin-4-ylmethanamine
• [2-(thiophen-2-yl)piperidin-4-yl]methanamine
• EN300-1476993
• 2167028-64-8

• Inchi： 1S/C10H16N2S/c11-7-8-3-4-12-9(6-8)10-2-1-5-13-10/h1-2,5,8-9,12H,3-4,6-7,11H2
• InChI Key： DXQOLFRKGQZIGC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CC(CN)CCN1

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(thiophen-2-yl)piperidin-4-ylmethanamine

Comprehensive Overview of 2-(thiophen-2-yl)piperidin-4-ylmethanamine (CAS No. 2167028-64-8)

2-(thiophen-2-yl)piperidin-4-ylmethanamine, with the CAS number 2167028-64-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework combining a thiophene ring and a piperidine moiety, which are pivotal in drug design due to their bioactivity and versatility. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive amines.

The compound’s molecular formula and structural properties make it a promising candidate for medicinal chemistry applications. Its thiophene component is known for its electron-rich nature, which enhances binding affinity in target receptors, while the piperidine ring contributes to its stability and bioavailability. These attributes align with current trends in drug discovery, where researchers prioritize compounds with optimized pharmacokinetic profiles.

In recent years, the demand for novel heterocyclic compounds like 2-(thiophen-2-yl)piperidin-4-ylmethanamine has surged, driven by advancements in high-throughput screening and computational chemistry. Users frequently search for terms such as "piperidine derivatives in drug development" or "thiophene-based bioactive molecules," reflecting the compound’s relevance in modern research. Its potential role in addressing neurodegenerative diseases or mood disorders further elevates its scientific appeal.

From a synthetic perspective, 2-(thiophen-2-yl)piperidin-4-ylmethanamine is synthesized through multi-step organic reactions, often involving reductive amination or cross-coupling techniques. The compound’s purity and yield are critical for its application in preclinical studies, a topic frequently queried in academic databases and patent literature. Optimizing its synthesis remains a focus for chemists aiming to scale production for industrial use.

The safety profile and toxicological data of 2-(thiophen-2-yl)piperidin-4-ylmethanamine are also areas of active investigation. While not classified as a hazardous material, researchers emphasize the need for rigorous in vitro and in vivo testing to ensure compliance with regulatory standards. This aligns with broader industry concerns about compound safety and environmental impact, topics highly searched in scientific forums.

In conclusion, 2-(thiophen-2-yl)piperidin-4-ylmethanamine (CAS No. 2167028-64-8) represents a compelling subject for both academic and industrial research. Its structural uniqueness and potential therapeutic applications position it at the forefront of innovative drug development. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about next-generation pharmaceuticals and chemical innovation.